Cas no 41165-06-4 (7-methoxy-1-[(e)-2-phenylethenyl]-9h-pyrido[3,4-b]indole;hydrochloride)

• Product Name: 7-methoxy-1-[(e)-2-phenylethenyl]-9h-pyrido[3,4-b]indole;hydrochloride
• CAS No: 41165-06-4
• MF: C₂₀H₁₇ClN₂O
• MW: 336.814783811569
• CID: 926660
• PubChem ID: 54606219
• Update Time: 2025-04-19

7-methoxy-1-[(e)-2-phenylethenyl]-9h-pyrido[3,4-b]indole;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-1-[(e)-2-phenylethenyl]-9h-pyrido[3,4-b]indole;hydrochloride
• CHEMBL1995850
• 7-Methoxy-1-[(E)-2-phenylethenyl]-9H-beta-carboline--hydrogen chloride (1/1)
• NSC-94265
• NSC94265
• 41165-06-4
• DTXSID10714242

• Inchi： 1S/C20H16N2O.ClH/c1-23-15-8-9-16-17-11-12-21-18(20(17)22-19(16)13-15)10-7-14-5-3-2-4-6-14;/h2-13,22H,1H3;1H/b10-7+;
• InChI Key： FVIOLEPSRVIOFI-HCUGZAAXSA-N
• SMILES： Cl.O(C)C1C=CC2=C(C=1)NC1C(/C=C/C3C=CC=CC=3)=NC=CC2=1

Computed Properties

• Exact Mass: 336.103
• Monoisotopic Mass: 336.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.9A^2

Experimental Properties

• Density: 1.27
• Boiling Point: 533.3°C at 760 mmHg
• Flash Point: 170.7°C
• Refractive Index: 1.773
• PSA: 37.91000
• LogP: 5.69710